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Compound of Interest |

3-amino-5-chloro-N,N-
Compound Name:

dimethylbenzamide
CAS No.: 1369903-96-7
Cat. No.: B2637997

Get Quote

In the landscape of chemical research and development, it is not uncommon to encounter

compounds for which extensive, publicly available data is scarce. Such is the case with 3-
amino-5-chloro-N,N-dimethylbenzamide. This guide is designed for the discerning
researcher and drug development professional who understands that a lack of direct data is not
a barrier but a challenge to be met with scientific rigor and logical inference.

This document provides a comprehensive analysis of the chemical properties, plausible
synthetic routes, and potential applications of 3-amino-5-chloro-N,N-dimethylbenzamide. To
achieve this, we will draw upon established data from its close structural isomers and analogs,
most notably 2-amino-5-chloro-N,3-dimethylbenzamide and 3-amino-N,N-dimethylbenzamide.
By critically examining these well-documented compounds, we can construct a robust and
insightful profile of our target molecule. Every piece of information derived from an analog is
clearly contextualized to ensure scientific transparency and trustworthiness.

Molecular Identity and Physicochemical Properties
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3-amino-5-chloro-N,N-dimethylbenzamide belongs to the class of substituted benzamides, a
scaffold of significant interest in medicinal and agricultural chemistry.[1] Its structure features a
benzene ring substituted with a primary amine, a chlorine atom, and a tertiary N,N-
dimethylcarboxamide group. These functional groups dictate its chemical reactivity, solubility,
and potential for biological interaction.

While specific experimental data for 3-amino-5-chloro-N,N-dimethylbenzamide is not readily
available in public repositories, we can collate its fundamental properties and compare them
with closely related analogs.

Table 1: Comparative Physicochemical Data of Substituted Benzamides

3-amino-5- 2-amino-5- 2-amino-5- ]
3-amino-N,N-
chloro-N,N- chloro-N,N- chloro-N,3- .
Property . . . dimethylbenza
dimethylbenza dimethylbenza dimethylbenza ide[4]
mide
mide (Target) mide[2] mide[3]
Not readily
CAS Number , 56042-83-2 890707-28-5 33322-60-0
available
Molecular
CoH11CIN20 CoH11CIN20 CoH11CIN20 CoH12N20
Formula
Molecular Weight  198.65 g/mol 198.65 g/mol 198.65 g/mol 164.20 g/mol
Appearance Solid (Predicted) - Powder[3] Solid[5]
Purity - - Min. 95%][3] 98%[6]
XLogP3 1.5 (Predicted) 15 - 0.3

Note: Properties for the target compound are predicted based on its structure and data from its
isomers.

Plausible Synthesis and Experimental Protocols

A direct, published synthesis for 3-amino-5-chloro-N,N-dimethylbenzamide is not currently
available. However, a logical and efficient synthetic pathway can be designed based on
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established methodologies for related compounds.[7][8] The most direct approach would likely
involve a two-step process starting from 3-chloro-5-nitrobenzoic acid.

Proposed Synthetic Pathway

The proposed synthesis involves the initial amidation of the carboxylic acid, followed by the
reduction of the nitro group to the primary amine.

o Step 1: Amidation. The carboxylic acid is first converted to an acid chloride using a
chlorinating agent like thionyl chloride (SOCI2) or oxalyl chloride. The resulting acyl chloride
is then reacted with dimethylamine to form the N,N-dimethylbenzamide. This is a standard
and high-yielding method for tertiary amide formation.

e Step 2: Nitro Group Reduction. The nitro group is subsequently reduced to an amine. A
variety of reducing agents can be employed, such as catalytic hydrogenation (e.g., H2 over
Pd/C), or metallic reductants in acidic media (e.g., SnClz in HCI, or Fe in acetic acid).
Catalytic hydrogenation is often preferred for its clean reaction profile and high yields.

@—Chloro—S—nitrobenzoic AcioD

SOCIz or (COCI)2

@-Chloro-S-nitrobenzoyl chIorideD

Dimethylamine (HN(CHs)2)

@-chloro-N,N-dimethyl-5-nitrobenzamid(9

Reduction (e.g., Hz, Pd/C)

3-amino-5-chloro-N,N-dimethylbenzamide
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Caption: Proposed two-step synthesis of the target compound.

Field-Proven Protocol: Synthesis of an Analog

To provide a practical and validated experimental methodology, the following protocol details a
one-pot synthesis adapted from patent literature for the preparation of the related compound,
2-amino-5-chloro-N,3-dimethylbenzamide.[9] This protocol illustrates the key transformations
and conditions applicable to this class of molecules.

Objective: To synthesize 2-amino-5-chloro-N,3-dimethylbenzamide in a one-pot reaction
sequence.

Materials:

e 2-amino-3-methylbenzoic acid
e Thionyl chloride (SOCI2)

e Aqueous methylamine (40%)
 Sulfuryl chloride (SO2Clz2)

o Methylene chloride (DCM)

» Acetic acid

¢ Agueous sodium hydroxide (NaOH)
o Water

Procedure:

e Amidation:

o In a suitable reaction vessel, slurry 2-amino-3-methylbenzoic acid (1.0 eq) in methylene
chloride.

o Slowly add thionyl chloride (1.2 eq) to the slurry at 25-35°C and stir for 6 hours.
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o After reaction completion, add acetic acid (a suitable amount) followed by 40% aqueous
methylamine (approx. 10 eq) at 25-35°C and stir for an additional 3 hours.

o Add water and separate the organic layer.

e Chlorination:

o To the resulting organic layer containing the intermediate N,3-dimethyl-2-
aminobenzamide, slowly add sulfuryl chloride (1.2 eq) at 25-35°C and stir for 3 hours.

o Upon completion, cool the reaction mass to 0-5°C and add water.

o Adjust the pH of the aqueous layer to ~9.5 with agueous sodium hydroxide solution,
maintaining the temperature between -5°C and 5°C.

o Separate the organic layer. Extract the aqueous layer with methylene chloride.
o Workup and Isolation:
o Combine the organic layers.
o Wash the combined organic phase with water.
o Concentrate the organic phase under reduced pressure to yield the crude product.

o The crude solid can be further purified by recrystallization from a suitable solvent system
(e.g., ethanol/water) to afford pure 2-amino-5-chloro-N,3-dimethylbenzamide.

Causality Behind Experimental Choices:

o One-Pot Procedure: This approach is highly efficient for industrial applications as it avoids
the isolation and purification of intermediates, which saves time, reduces solvent waste, and
can increase overall yield.[9]

» Choice of Chlorinating Agent: Sulfuryl chloride is an effective electrophilic chlorinating agent
for activated aromatic rings, such as anilines. The reaction conditions are typically mild.
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pH Adjustment: The final pH adjustment is crucial to neutralize any remaining acidic reagents
and to ensure the final product is in its free base form, which facilitates its extraction into the
organic solvent.

Spectroscopic Signature Analysis (Predicted)

The structural features of 3-amino-5-chloro-N,N-dimethylbenzamide give rise to a

predictable spectroscopic signature.

'H NMR: The aromatic region would display three distinct signals. The proton between the
amino and chloro groups would likely appear as a triplet or a broad singlet. The other two
aromatic protons would appear as distinct multiplets. The N,N-dimethyl group would exhibit a
singlet in the aliphatic region (typically around 2.9-3.1 ppm), and the amino group protons
would present as a broad singlet.

13C NMR: The spectrum would show nine distinct carbon signals. The carbonyl carbon of the
amide would be the most downfield signal (around 170 ppm). Six signals would correspond
to the aromatic carbons, with their chemical shifts influenced by the attached substituents.
The two carbons of the N,N-dimethyl group would appear in the upfield region (around 35-40

ppm).

IR Spectroscopy: Key vibrational bands would include N-H stretching of the primary amine
(around 3300-3500 cm~1), C=0 stretching of the tertiary amide (strong band around 1630-
1660 cm~1), and C-ClI stretching in the fingerprint region.

Mass Spectrometry (El): The molecular ion peak (M*) would be observed at m/z 198. Due to
the presence of chlorine, a characteristic M+2 peak at m/z 200 would also be present with an
intensity of approximately one-third of the M+ peak. A prominent fragment would likely be the
loss of the dimethylamino group.

Reactivity and Potential Applications

The chemical reactivity of 3-amino-5-chloro-N,N-dimethylbenzamide is governed by its three

functional groups.

The Amino Group: As a primary aromatic amine, it can undergo diazotization, acylation, and
alkylation reactions. It is a nucleophilic center and an activating group for the aromatic ring.
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e The Aromatic Ring: The ring is activated towards electrophilic substitution by the strongly
activating amino group. However, the chloro and amide groups are deactivating, which will
influence the regioselectivity of further substitutions.

o The Amide Group: The tertiary amide is generally stable but can be hydrolyzed under harsh
acidic or basic conditions.

Potential Applications:

Substituted aminobenzamides are crucial intermediates in the synthesis of various bioactive
molecules.[1] The most prominent application for a close analog is the role of 2-amino-5-chloro-
N,3-dimethylbenzamide as a key precursor in the synthesis of the insecticide
chlorantraniliprole.[8][9] This highlights the potential of the 3-amino isomer as a valuable
building block for generating libraries of novel compounds for screening in both agrochemical
and pharmaceutical drug discovery programs.[1]

G-amino-S-chIoro-N,N-dimethylbenzamida

G/ersatile Chemical Intermediate)

\

Pharmaceutical R&D , .
Qe.g., Kinase Inhibitors, GPCR LigandsD [Materlals Smence)
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Click to download full resolution via product page

Caption: Potential applications of the target compound.

Safety and Handling

No specific safety data sheet (SDS) is available for 3-amino-5-chloro-N,N-
dimethylbenzamide. Therefore, it must be handled with the precautions appropriate for a
compound of this class, based on data from its analogs.[10][11]
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» Hazard Classification (Inferred): Based on analogs, this compound is likely harmful if
swallowed or inhaled and may cause skin and eye irritation.[10]

e GHS Hazard Statements (Predicted):

o

H302: Harmful if swallowed.[10]

[¢]

H332: Harmful if inhaled.[10]

[¢]

H315: Causes skin irritation.[12]

[e]

H319: Causes serious eye irritation.[12]
o H335: May cause respiratory irritation.[12]
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles.

» Skin Protection: Handle with chemically resistant gloves (e.g., nitrile rubber). Wear a lab
coat.

» Respiratory Protection: Use in a well-ventilated area or under a fume hood. If dust is
generated, a particle respirator may be necessary.

Handling and Storage:
e Avoid contact with skin, eyes, and clothing.[11]
» Avoid formation of dust and aerosols.[11]

o Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep in a dark
place.[13]

Disposal:

o Dispose of contents/container to an appropriate treatment and disposal facility in accordance
with applicable laws and regulations.[10]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b2637997/docs#foreword-navigating-data-scarcity-with-analog-based-inference
https://www.benchchem.com/product/b2637997/docs#foreword-navigating-data-scarcity-with-analog-based-inference
https://www.benchchem.com/product/b2637997?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2637997?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

